Journal Name:Journal of Colloid and Interface Science
Journal ISSN:0021-9797
IF:9.965
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/622861/description#description
Year of Origin:1966
Publisher:Academic Press Inc.
Number of Articles Per Year:1237
Publishing Cycle:Semimonthly
OA or Not:Not
Effects of potential inducers to enhance laccase production and evaluating concomitant enzyme immobilisation
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-06-05 , DOI: 10.1080/09593330.2023.2219851
ABSTRACTThis work investigated non-polar solvent hexane and polar solvents methanol and ethanol as inducers besides a well-known inducer, copper, for laccase production with and without mesoporous silica-covered plastic packing under sterilised and unsterilised conditions. The potential of waste-hexane water, which is generated during the mesoporous silica production process, was also investigated as a laccase inducer. During the study, the free and immobilised laccase activity on the packing was measured. The results showed that the highest total laccase activity, approximately 10,000 Units, was obtained under sterilised conditions with 0.5 mM copper concentration. However, no immobilised laccase activity was detected except in the copper and ethanol sets under unsterilised conditions. The maximum immobilised laccase activity of the sets that used waste hexane as an inducer was 1.25 U/mg packing. According to its significant performance, waste hexane can be an alternative inducer under sterilised conditions. Concomitant immobilised packing showed satisfactory laccase activities and could be a promising method to reduce operation costs and improve the cost-efficiency of enzymatic processes in wastewater treatment plants.
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Influence of free ammonia extraction in methane production from human urine
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-07-06 , DOI: 10.1080/09593330.2023.2234090
AbstractHuman urine has a high chemical oxygen demand (COD) content which makes anaerobic treatments potentially appropriate for the management of yellow waters, allowing for energy recovery. However, its high N content makes this treatment challenging. The present work studied the viability of performing an anaerobic digestion process for COD valorization on a real (not synthetic) urine stream at laboratory scale. To deal with nitrogen inhibition, two different ammonia extraction systems were proposed and tested. With them, a proper evolution of acidogenesis and methanogenesis was observed. Nitrogen was recovered in the form of ammonium sulphate, which could be used for agriculture, in two different ways: ammonia extraction from the urine stream before feeding the reactor and in situ extraction in the reactor. The first method, which proved to be a better strategy consisted in a desorption process (NaOH addition, air bubbling and acid (H2SO4) absorption column, HCl for final pH adjustment) whereas the in situ extraction in the reactor consisted of an acid (H2SO4) absorption column installed in the biogas recycling line of both reactors. Stable methane production over 220 mL/g COD was achieved and methane content in the biogas was stable around 71 %.
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Novel activated carbon from Magonia pubescens bark: characterization and evaluation of adsorption efficiency
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-07-15 , DOI: 10.1080/09593330.2023.2237659
ABSTRACTIn this work, the synthesis of activated carbon from the bark of the Magonia pubescens (known as Tingui) and its efficiency in the removal of diclofenac sodium through batch adsorption tests and physical-chemical characterizations were investigated. The phytotoxicity of this material was also evaluated through germination and root growth of Lactuca sativa seeds. According to the experimental design performed for the synthesis of Tingui carbon, the optimized temperature and residence time for the production of this adsorbent were 550 °C and 120 min, respectively. The equilibrium time was reached in 600 minutes and the theoretical model that best fitted the kinetic data was the Elovich model. The BET was the best fit for the adsorption isotherm data.This indicates that the adsorption process of sodium diclofenac by activated carbon can occur by two different mechanisms, monolayer and/or multilayer adsorption, depending on the conditions employed in the process, such as temperature and adsorbate concentration. The thermodynamic study showed that the process was favorable and spontaneous in the temperature range evaluated. Furthermore, the characterizations showed by TG/DTG and FTIR analyses that the temperature throughout the process had a marked impact on the degradation of the organic constituents of the biomass and the appearance of distinct functional groups that contributed to the adsorption process of diclofenac sodium. Finally, the toxicity tests recognized that this adsorbent does not affect the germination of L. sativa species. Thus, this adsorbent may become a novel and viable option to be used in the removal of sodium diclofenac.
Detail
Eco-friendly Oxidation of a Reactive Textile Dye by CaO2: Effects of specific independent parameters
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-06-27 , DOI: 10.1080/09593330.2023.2229943
AbstractDischarge of dye-containing textile wastewater can have significant adverse effects on environmental health. Advanced oxidation processes (AOPs) are effective in removing dyes from wastewater as they can mineralize the dyes into harmless substances. However, AOPs have some disadvantages, including sludge formation, metal toxicity, and high cost. Calcium Peroxide (CaO2) is an eco-friendly and strong oxidant that can be used as an alternative to AOPs for the removal of dyes from textile wastewater. The direct use of CaO2 for the oxidation of dyes does not result in any sludge formation, unlike some AOPs that generate sludge as a byproduct. In this study, the use of CaO2 in the oxidation of Reactive Black 5 (RB5) was investigated without any activator. The effects of various independent parameters on the oxidation process were investigated. These were pH, CaO2 dosage, temperature, and some anions. The weights of the independent parameters on the dye oxidation were evaluated with the Multiple Linear Regression Method (MLR). It was determined that the most effective parameter on RB5 oxidation was CaO2 dosage. The optimum pH for the oxidation of RB5 by CaO2 was determined as 10. It was found that 0.5 g CaO2 was sufficient for the oxidation of 100 mg/L RB5 with approximately 99% efficiency. The study also reveals that the oxidation process is endothermic in nature, and the activation energy (Ea) and the standard enthalpy (ΔH°) for the oxidation of RB5 by CaO2 are determined as 31.135 kJ mol-1 and 110.4 kJ mol-1, respectively. The presence of anions was found to decrease RB5 oxidation, with the order of decreasing effectiveness being PO43->SO42->HCO3->Cl->CO32->NO3-. Overall, the study demonstrates that CaO2 is an effective, easily applicable, eco-friendly, and cost-effective method for RB5 removal from textile wastewater.
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Effect of nickel oxide nanoparticles on bioethanol production by Pichia kudriavzveii IFM 53048 using banana peel waste substrate
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-05-25 , DOI: 10.1080/09593330.2023.2215450
ABSTRACTThe use of nanomaterials in bioethanol production is promising and on the increase. In this report, the effect of nickel oxide nanoparticles (NiO NPs) on bioethanol production in the presence of a novel yeast strain, Pichia kudriavzveii IFM 53048 isolated from banana wastes was investigated. The hot percolation method was employed for the green synthesis of NiO NPs. The logistic and modified Gompertz kinetic models employed in this study showed a 0.99 coefficient of determination (R2) on cell growth, and substrate utilization on the initial rate data plot which indicate that these model were best suited for bioethanol production studies. As a result, 99.95% of the substrate was utilized to give 0.23 g/L/h−1 bioethanol productivity, and 51.28% fermentation efficiency, respectively. At 0.01 wt% of NiO NPs, maximum production was achieved with 0.27 g/g bioethanol yield. Meanwhile, 0.78 h−1 maximum specific growth rate (µmax) of the microorganism, 3.77 g/L bioethanol concentration (Pm), 0.49 g/L/h production rate (rp.m), and 2.43 h production lag time (tL) were obtained when 0.01 wt% of NiO NPs were used during the bioethanol production process. However, a decrease in bioethanol concentrations occurred at ≥0.02 wt% of NiO NPs. The incorporation of NiO NPs in the simultaneous saccharification and fermentation (SSF) process improved the production of bioethanol by 1.90 fold using banana peel wastes as substrate. These revealed NiO NPs could serve as a suitable biocatalyst in the green production of bioethanol from banana peel waste materials.
Detail
Preparation and characterization of calcined Ni/Mo hydrotalcite for the effective removal of lead from wastewater
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-07-24 , DOI: 10.1080/09593330.2023.2241120
AbstractIn this investigation, calcined Ni/Mo hydrotalcite was prepared via co-precipitation method and used as a sorbent for efficient removal of lead from aqueous solutions. The Pb2+ removal efficiency reached 99% at pH 6 and a sorbent dose of 2 g/L. The equilibrium data were satisfactorily fitted by the Langmuir and Hill models with a maximum capacity of 196.87 mg/g, indicating the monolayer sorption for lead over calcined Ni/Mo hydrotalcite. The Pb2+ sorption kinetic follows a pseudo-second-order reaction due to high correlation coefficients (R2>0.99), while the Boyd’s plots confirm the external mass transfer as the rate-limiting step in the Pb2+ sorption. The temperature effect indicated a spontaneous and exothermic Pb2+ uptake. Mechanisms involved in the removal process include surface precipitation, diffusion into the solid pores and isomorphic substitution with Ni2+ of the sheets. The results showed excellent selectivity for Pb2+ removal from multi-divalent cation solutions and good reusability of the sorbent for up to ten consecutive sorption˗regeneration cycles without significant loss of the removal efficiency. As an application, the treatment of wastewater containing Pb2+, generated from the battery industry has been undertaken. The Pb2+ concentration was reduced from 5.7 to 0.6 mg/L, corresponding to an abatement of 89.5%. Therefore, the sorption using calcined Ni/Mo hydrotalcite is an efficient and suitable method for the elimination of Pb2+.
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Adsorption of Azorubine E122 dye via Na-mordenite with tryptophan composite: batch adsorption, Box–Behnken design optimisation and antibacterial activity
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-06-01 , DOI: 10.1080/09593330.2023.2219399
ABSTRACTIn the current investigation, we have reported on the preparation of Na-Mordenite (MOR) modified by tryptophan (MOR-NH2) nanocomposite was synthesized and characterized using FT-IR, XRD, SEM, XPS, and BET that represented that the MOR-NH2 has high surface area 288 m2/g and pore volume 0.38 cm3/g. This composite represented high efficiency in removal of food dye Azorubine (E122) was 1043 mg/g. Study all the factors that affected on the adsorption such as pH, dose, salinity, E122 dye concentration as well as study the adsorption isotherm models that represented that was fitted to Langmuir. Moreover, study the effect of time according to it the adsorption process was fitted to Pseudo-second-order, and the effect of temperature that approved that the reaction was endothermic, spontaneous, and chemisorption process. The MOR-NH2 nanocomposite was tested and proven to effectively inhibit the growth of Escherichia coli ATCC® 25922™ and Staphylococcus aureus ATCC® 25923™ at low concentrations. To the best of our knowledge, this work is the first to report the usage of MOR-NH2 adsorbents for the removal of E122 dye in wastewater samples. The mechanism of interaction between MOR-NH2 and E122 dye was determining as it could be through Hydrogen bonding, pore filling, or through π–π interaction. This research offers a promising solution for purifying water sources that are contaminated with a variety of chemicals, microorganisms, and other contaminants.
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Custom-designed 3D printed feed spacers and TFN membranes with MIL-101(Fe) for water recovery by forward osmosis
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-06-27 , DOI: 10.1080/09593330.2023.2231142
ABSTRACTIn this work, a dual-pronged approach– (i) novel thin-film nanocomposite polyether sulfone (PES) membrane with MIL-101 (Fe) and (ii) 3D printed spacers were explored to enhance water recovery by forward osmosis. The concentration of PES, pore former, draw solution, and MIL-101(Fe) was optimized for maximum pure water flux (PWF) and minimum specific reverse solute flux (SRSF). The best membrane exhibited a PWF of 7.52 Lm-2h-1 and an SRSF of 0.33 ± 0.03 gL-1 using 1.5 M NaCl. The M22 membrane with the diamond-type spacer demonstrated a PWF of 2.53 Lm-2h-1 and SRF of 0.75 gL-1. The novel spacer design imparted significant turbulence to the feed flow and a lower foulant resistance of 1.3 m-1 as compared to the ladder type (1.5 m-1) or commercial spacer (1.7 m-1). This arrangement could recover 19% pure water within 12 h of operation (98% oil rejection) with a ∼ 94% flux recovery after water wash.
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Highly efficient removal of emulsified oil from oily wastewater by microfiltration carbon membranes made from phenolic resin/coal
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-06-26 , DOI: 10.1080/09593330.2023.2226881
ABSTRACTOily wastewater treatment is a major problem for a large variety of industrial sectors. Membrane filtration is quite promising for oil-in-water emulsion treatment by virtue of numerous eminent advantages. Here, microfiltration carbon membranes (MCMs) were prepared by the blends of phenolic resin (PR)/coal as precursor materials for efficient removal of emulsified oil from oily wastewater. The functional groups, porous structure, microstructure, morphology and hydrophilicity of the MCMs were analysed by Fourier transform infrared spectroscopy, bubble-pressure method, X-ray diffraction, scanning electron microscope and water contact angle, respectively. The effect of coal amount in precursor materials on the structure and properties of MCMs was mainly investigated. Under operation at 0.02 MPa for trans-membrane pressure and 6 mL min−1 for feed flowrate, the optimal oil rejection and water permeation flux are correspondingly attained to 99.1% and 21,388.5 kg m−2 h−1 MPa−1 for MCMs made by the precursor containing 25% coal. Besides, the anti-fouling ability of the as-prepared MCMs is greatly improved in comparison with the one merely made by PR. In summary, the result indicates that the as-prepared MCMs are very promising for oily wastewater treatment.
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Proficiency of some synthetic alginate derivatives for sequestration of Iodine-131 from radioactive liquid waste
Journal of Colloid and Interface Science ( IF 9.965 ) Pub Date: 2023-06-13 , DOI: 10.1080/09593330.2023.2213447
ABSTRACTThe current effort in environmental remediation is aimed at removing iodine-131 radionuclide from radioactive liquid waste produced by an Egyptian nuclear power plant using some synthesised alginate derivatives. Two different copolymers, namely sodium alginate poly (acrylic acid) (P1) and sodium alginate poly (acrylic acid-methacrylic acid) (P2), are prepared using gamma radiation. The ability of these polymers to remove 131I radionuclide as sorbents has been investigated. The synthesised polymers exhibit excellent adsorption performance for 131I ions, and the adsorption equilibrium requires only 30 min, which reveals that the sorption process is kinetically faster than most of the other materials reported previously. The removal percents for 131I radionuclide at a pH of 3.0 at room temperature on P1 and P2 are 77.7% and 84.2%, respectively. The sorption capacities of the two polymers demonstrate that P2 > P1, with capacities of 67.9 and 58.5 mg/g, respectively. Four linear kinetic models are investigated: pseudo-first order, pseudo-second order, Elovich, and Weber–Morris models. Regarding their calculated parameters, these models indicate that the adsorption process of I-ions on both P1 and P2 is controlled by chemisorption. Four equilibrium isotherm models (Redlich-Peterson, Langmuir, Freundlich, and Harkin-Jura) are investigated, revealing that the adsorption process is a monolayer and multilayer process on a heterogeneous surface.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
化学2区 CHEMISTRY, PHYSICAL 物理化学3区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.00 209 Science Citation Index Science Citation Index Expanded Not
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original research articles and feature articles.